Cas no 1698026-83-3 (Dibenzyl 2-(2-hydroxyethyl)piperazine-1,4-dicarboxylate)

• Product Name: Dibenzyl 2-(2-hydroxyethyl)piperazine-1,4-dicarboxylate
• CAS No: 1698026-83-3
• MF: C₂₂H₂₆N₂O₅
• MW: 398.452246189117
• CID: 4822680
• Update Time: 2025-06-15

Dibenzyl 2-(2-hydroxyethyl)piperazine-1,4-dicarboxylate Chemical and Physical Properties

Names and Identifiers

• Dibenzyl 2-(2-hydroxyethyl)piperazine-1,4-dicarboxylate

• Inchi： 1S/C22H26N2O5/c25-14-11-20-15-23(21(26)28-16-18-7-3-1-4-8-18)12-13-24(20)22(27)29-17-19-9-5-2-6-10-19/h1-10,20,25H,11-17H2
• InChI Key： HCZHUVYBICQHPQ-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C(N1CCN(C(=O)OCC2C=CC=CC=2)CC1CCO)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 29
• Rotatable Bond Count: 8
• Complexity: 517
• XLogP3: 2.5
• Topological Polar Surface Area: 79.3

Additional information on Dibenzyl 2-(2-hydroxyethyl)piperazine-1,4-dicarboxylate

Dibenzyl 2-(2-hydroxyethyl)piperazine-1,4-dicarboxylate (CAS No. 1698026-83-3): A Comprehensive Overview

Dibenzyl 2-(2-hydroxyethyl)piperazine-1,4-dicarboxylate, commonly referred to by its CAS number CAS No. 1698026-83-3, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal research. This compound, characterized by its Dibenzyl 2-(2-hydroxyethyl)piperazine-1,4-dicarboxylate structure, has garnered attention due to its potential applications in the development of novel therapeutic agents. The unique chemical architecture of this molecule, featuring a piperazine core with dibenzyl and hydroxyethyl substituents, positions it as a promising candidate for further exploration in drug discovery and molecular pharmacology.

The piperazine moiety is a well-known pharmacophore in medicinal chemistry, often found in a variety of bioactive compounds. Its ability to interact with biological targets such as enzymes and receptors makes it a valuable scaffold for designing drugs with specific pharmacological properties. In the case of Dibenzyl 2-(2-hydroxyethyl)piperazine-1,4-dicarboxylate, the presence of two carboxylate groups at the 1 and 4 positions of the piperazine ring introduces additional functionalization possibilities, enabling the compound to engage in diverse chemical interactions.

Recent advancements in computational chemistry and molecular modeling have facilitated a deeper understanding of the interactions between Dibenzyl 2-(2-hydroxyethyl)piperazine-1,4-dicarboxylate and biological targets. These studies have highlighted the compound's potential as an inhibitor or modulator of various enzymes and receptors involved in critical biological pathways. For instance, preliminary computational studies suggest that this compound may exhibit inhibitory activity against certain kinases and phosphodiesterases, which are implicated in diseases such as cancer and inflammatory disorders.

The hydroxyethyl substituent in Dibenzyl 2-(2-hydroxyethyl)piperazine-1,4-dicarboxylate also contributes to its chemical diversity, allowing for further derivatization and optimization. This flexibility makes it an attractive candidate for structure-activity relationship (SAR) studies aimed at identifying more potent and selective analogs. The dibenzyl groups attached to the piperazine ring enhance the lipophilicity of the molecule, which can be crucial for achieving optimal pharmacokinetic properties such as absorption, distribution, metabolism, and excretion (ADME).

In vitro studies have begun to explore the pharmacological profile of Dibenzyl 2-(2-hydroxyethyl)piperazine-1,4-dicarboxylate. Initial results indicate that this compound may possess significant therapeutic potential in several areas. For example, its interaction with certain neurotransmitter receptors has been investigated for potential applications in central nervous system (CNS) disorders. The ability of this compound to modulate neurotransmitter activity could make it a valuable tool in the development of treatments for conditions such as depression, anxiety, and neurodegenerative diseases.

Additionally, the carboxylate groups in Dibenzyl 2-(2-hydroxyethyl)piperazine-1,4-dicarboxylate suggest that it may exhibit chelating properties, making it useful in conjunction with metal-based therapeutics. This aspect has been explored in the context of targeted drug delivery systems where metal ions are used to enhance the efficacy of anticancer agents. The compound's ability to form stable complexes with metal ions could improve the solubility and bioavailability of these therapeutic agents.

The synthesis of Dibenzyl 2-(2-hydroxyethyl)piperazine-1,4-dicarboxylate represents another area of interest within synthetic organic chemistry. The development of efficient synthetic routes allows for scalable production and enables modifications to be made to optimize its pharmacological properties. Advances in green chemistry principles have also been applied to these synthetic processes, aiming to reduce environmental impact while maintaining high yields and purity standards.

The potential applications of Dibenzyl 2-(2-hydroxyethyl)piperazine-1,4-dicarboxylate extend beyond traditional pharmaceuticals. Its unique chemical properties make it suitable for use in materials science and biotechnology. For instance, this compound could be employed as a building block for designing novel polymers or functional materials with specific biological activities. Such materials might find applications in tissue engineering or as scaffolds for drug delivery systems.

As research continues to uncover new insights into the pharmacological properties of Dibenzyl 2-(2-hydroxyethyl)piperazine-1,4-dicarboxylate, collaboration between academic researchers and industry scientists will be essential for translating these findings into tangible therapeutic benefits. The integration of high-throughput screening technologies with advanced analytical methods will accelerate the identification of lead compounds and facilitate their optimization for clinical use.

In conclusion, Dibenzyl 2-(2-hydroxyethyl)piperazine-1,4-dicarboxylate (CAS No. 1698026-83-3) is a versatile compound with significant potential in pharmaceutical research and development. Its unique structural features and reported biological activities position it as a promising candidate for further exploration in drug discovery efforts aimed at treating various diseases. Continued investigation into its synthesis, pharmacology, and potential applications will undoubtedly contribute to advancements in medicine and biotechnology.